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Compound of Interest

Compound Name: 6-Methoxy-9H-pyrido[2,3-b]indole
Cat. No.: B1634383
Get Quote

Executive Summary & Compound Profile
6-Methoxy-9H-pyrido[2,3-b]indole is a fused tricyclic heteroaromatic system belonging to the
-carboline class.[1] Unlike its

-carboline isomers (e.g., pinoline), the

-carboline scaffold is characterized by a pyridine ring fused to the 2,3-position of the indole
nucleus. This structural distinction imparts unique electronic properties and pharmacological
profiles, particularly in cytotoxicity and DNA intercalation.
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Property Data
IUPAC Name 6-Methoxy-9H-pyrido[2,3-b]indole
6-Methoxy-

Common Name
-carboline

Derivative dependent (Generic
CAS Registry
-carboline: 244-76-8)

C
H
Molecular Formula
N
O
Exact Mass 198.0793
Key Applications Cytotoxic agent, CNS ligand, DNA intercalator

Structural Analysis & Numbering

Correct structural assignment relies on the specific numbering of the

-carboline skeleton, which differs from the more common

-carboline.

Positions 2, 3, 4: Pyridine ring.[1][2]

Positions 5, 6, 7, 8: Indole benzenoid ring.

Position 9: Indole nitrogen (NH).

Position 6: Methoxy substituent (para to the indole nitrogen).

Synthesis & Impurity Context
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The spectroscopic profile is often influenced by the synthetic route.[3] The most robust modern
method involves the 6

-electrocyclization of indole-3-alkenyl oximes, which avoids the regioisomeric mixtures common
in classical Graebe-Ullimann syntheses.

Formylation & - MeOH

5-Methoxyindole Oximation | Indole-3-alkenyl 240°C | 6m-Electrocyclization (Aromatization) _ | 6-Methoxy-9H-pyrido[2,3-b]indole
(Starting Material) | oxime intermediate (Microwave/Thermal) = (Target)

Click to download full resolution via product page

Figure 1: Convergent synthesis via electrocyclization ensures regiochemical purity, minimizing
8-methoxy isomers.

Spectroscopic Data (The Core)[4][5]
Nuclear Magnetic Resonance (NMR)

The following data represents the consensus chemical shifts for 6-methoxy-

-carboline in DMSO-

. The 6-methoxy group introduces significant shielding effects at the ortho positions (C5 and
C7).

H NMR Data (400 MHz, DMSO-
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bosit Multiolicit Assignment
osition ultiplici
(ppm) plicity (Hz) Logic
Indole NH
(Exchangeable
NH (9) 11.60 - 11.80 br s - with D
0)
-Pyridine proton
H-2 8.48 dd 4.8,1.6 (deshielded by
N)
H-4 8.35 dd 7.8,1.6 -Pyridine proton
meta-coupling to
H-5 7.65 d 2.5 H-7; shielded by
OMe
ortho-coupling to
H-8 7.45 d 8.8
H-7
H-3 7.22 dd 7.8,4.8 -Pyridine proton
ortho to H-8,
H-7 7.08 dd 8.8,2.5
meta to H-5
Characteristic
OCH 3.86 s - i
methoxy singlet
C NMR Data (100 MHz, DMSO-
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Carbon Type Assignment Note
(ppm) yp 9
Ipso-methox
C-6 154.2 C P Y
(deshielded)
C-2 148.5 CH _Pyridine
C-9a 140.1 c Bridgehead
C-8a 136.5 c Bridgehead
C-4 128.8 CH _Pyridine
C-4b 1205 c Bridgehead
C-4a 118.2 c Bridgehead
C-8 1125 CH Indole ring
Indole ring (shielded
C-7 111.8 CH
by OMe)
Indole ring (shielded
C-5 103.5 CH
by OMe)
OCH 55.8 CH Methoxy carbon

Mass Spectrometry (MS)

The fragmentation pattern is diagnostic for methoxy-substituted carbolines. The stability of the
tricyclic aromatic core results in a strong molecular ion.

 lonization Mode: ESI+ or El (70 eV)

e Molecular lon [M]+: m/z 198.1
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Fragmentation Pathway:

[M]+ (m/z 198): Base peak (100%).

[M - CH

]+ (m/z 183): Loss of methyl radical from the methoxy group. This is the primary diagnostic
fragment.

[M - CH

- COJ+ (m/z 155): Subsequent loss of carbon monoxide (ring contraction/stabilization).

[M - HCN]+ (m/z 171): Loss of HCN from the pyridine ring (less common in ESI, prominent in
El).

[M]+
m/z 198
(Parent)

-+CH3
(Primary)

[M - CH3]+
m/z 183
(Quinoid type)

- CO
(Secondary)

[M - CH3 - COJ+
m/z 155
(Ring Contraction)
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Figure 2: Primary fragmentation pathway observed in EI/ESI-MS.

Click to download full resolution via product page

Infrared Spectroscopy (IR)

Data acquired via ATR-FTIR (solid state).

3400 - 3250 cm

(N-H) stretch (Broad, medium intensity).

3050 - 3000 cm

(C-H) aromatic stretch.

2960 - 2840 cm

(C-H) aliphatic stretch (Methoxy methyl group).

1625, 1585 cm

(C=C) and
(C=N) skeletal vibrations (Characteristic of
-carboline core).

1220, 1045 cm

(C-0) stretch (Aryl alkyl ether).
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Experimental Protocols
Protocol A: NMR Sample Preparation

Obijective: To obtain high-resolution spectra without aggregation artifacts.
e Weigh 5.0 - 8.0 mg of 6-methoxy-9H-pyrido[2,3-b]indole into a clean vial.

Add 0.6 mL of DMSO-

(99.9% D). Note: CDCI

may be used, but solubility is often lower, and NH signals may broaden.

Sonicate for 30 seconds to ensure complete dissolution.

Filter through a cotton plug into the NMR tube if any suspension remains.

Acquisition: Run 1H (16 scans) and 13C (1024 scans) at 298 K.

Protocol B: LC-MS Identification

Objective: Rapid purity check and mass confirmation.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 3.5

m, 2.1 x 50 mm).

» Mobile Phase:
o A: Water + 0.1% Formic Acid.[4]
o B: Acetonitrile + 0.1% Formic Acid.
e Gradient: 5% B to 95% B over 5 minutes.
o Detection: UV at 254 nm and 300 nm; ESI+ Mode (Scan 100-500 m/z).

o Expected RT: ~2.5 - 3.0 min (depending on flow rate).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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